Cas no 858523-46-3 (2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester)

2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability against hydrolysis while maintaining excellent reactivity with aryl halides. The compound's pyrazole moiety provides additional coordination sites, making it valuable for constructing complex heterocyclic frameworks in pharmaceutical and materials chemistry. It exhibits good solubility in common organic solvents like THF and DMF, facilitating handling under inert conditions. The methyl substituent at the ortho position influences steric and electronic properties, enabling selective coupling reactions. This reagent is particularly useful for synthesizing biaryl compounds with controlled substitution patterns, serving as a versatile intermediate in medicinal chemistry and catalyst development.
2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester structure
858523-46-3 structure
Product Name:2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
CAS No:858523-46-3
MF:C16H21BN2O2
MW:284.161144018173
MDL:MFCD11043445
CID:5074752
Update Time:2025-07-02

2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
    • AT22789
    • 2-methyl-4-(pyrazol-1-yl)phenylboronic acid pinacol ester
    • MDL： MFCD11043445
    • Inchi： 1S/C16H21BN2O2/c1-12-11-13(19-10-6-9-18-19)7-8-14(12)17-20-15(2,3)16(4,5)21-17/h6-11H,1-5H3
    • InChI Key： HCPROVPMGSBVAP-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=CC=2C)N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Topological Polar Surface Area: 36.3

2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB559730-250 mg
2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester, 95%; .
 858523-46-3 95%
250mg
 €488.80 2023-06-14
abcr
AB559730-500 mg
2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester, 95%; .
 858523-46-3 95%
500mg
 €678.00 2023-06-14
abcr
AB559730-250mg
2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester, 95%; .
 858523-46-3 95%
250mg
 €488.80 2023-08-31
abcr
AB559730-500mg
2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester, 95%; .
 858523-46-3 95%
500mg
 €678.00 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1259765-500mg
1-[3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
 858523-46-3 98%
500mg
 ￥6293.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1259765-1g
1-[3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
 858523-46-3 98%
1g
 ￥7785.00 2024-07-28
Aaron
AR01X9Y0-250mg
2-Methyl-4-(1H-pyrazol-1-yl)phenylboronicacidpinacolester
 858523-46-3 95%
250mg
 $500.00 2025-02-12
Aaron
AR01X9Y0-1g
2-Methyl-4-(1H-pyrazol-1-yl)phenylboronicacidpinacolester
 858523-46-3 95%
1g
 $800.00 2025-02-12

2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Related Literature

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